Cas no 2680686-63-7 (ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate)

• Product Name: ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate
• CAS No: 2680686-63-7
• MF: C₁₈H₂₀BrNO₄S
• MW: 426.324703216553
• CID: 5621585
• PubChem ID: 165932912
• Update Time: 2025-06-09

ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680686-63-7
• EN300-28304071
• ethyl 5-(4-bromophenyl)-3-{[(tert-butoxy)carbonyl]amino}thiophene-2-carboxylate
• ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate

• Inchi： 1S/C18H20BrNO4S/c1-5-23-16(21)15-13(20-17(22)24-18(2,3)4)10-14(25-15)11-6-8-12(19)9-7-11/h6-10H,5H2,1-4H3,(H,20,22)
• InChI Key： BGYSAWMBXUUVEJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(=C(C(=O)OCC)S1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 425.02964g/mol
• Monoisotopic Mass: 425.02964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 92.9Ų

Additional information on ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate

Introduction to ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate (CAS No. 2680686-63-7)

Ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate (CAS No. 2680686-63-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a bromophenyl group, and a tert-butoxycarbonyl (Boc) protected amino group. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom and four carbon atoms. Thiophenes are known for their aromatic properties and have been widely used in the synthesis of various pharmaceuticals due to their ability to enhance the bioavailability and metabolic stability of drug molecules. In the case of ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate, the thiophene ring serves as a central scaffold that imparts rigidity and planarity to the molecule, which can be crucial for binding to specific biological targets.

The 4-bromophenyl group is another key structural feature of this compound. Brominated phenyl groups are often used in medicinal chemistry to modulate the lipophilicity and electronic properties of molecules. The presence of a bromine atom can influence the pharmacokinetic properties of a drug, such as its absorption, distribution, metabolism, and excretion (ADME). In this context, the 4-bromophenyl group may enhance the lipophilicity of ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate, potentially improving its cell membrane permeability and target site accumulation.

The tert-butoxycarbonyl (Boc) protected amino group is a crucial functional group in this compound. The Boc protecting group is widely used in organic synthesis to temporarily mask the reactivity of amino groups during multi-step reactions. This protection strategy allows for selective functionalization of other parts of the molecule without interference from the amino group. Once the desired modifications are complete, the Boc group can be selectively removed under mild acidic conditions, revealing the free amino group for further conjugation or biological activity assessment.

Recent studies have highlighted the potential of ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anti-cancer activities. The thiophene scaffold, combined with the brominated phenyl and Boc-protected amino groups, may contribute to these biological activities by interacting with specific protein targets involved in inflammatory pathways or cancer cell proliferation.

In addition to its potential therapeutic applications, ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate has also been explored as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for a wide range of chemical transformations, making it a valuable building block in synthetic chemistry. For example, the bromine atom can be used as a leaving group for cross-coupling reactions, such as Suzuki-Miyaura coupling, which can introduce various functional groups or extend the molecular framework.

The physical and chemical properties of ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate have been extensively studied. It is typically obtained as a white crystalline solid with high purity and stability under standard laboratory conditions. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), but exhibits limited solubility in water due to its lipophilic nature. These solubility characteristics are important considerations for its use in both synthetic processes and biological assays.

In terms of safety and handling, ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves and safety goggles.

Overall, ethyl 5-(4-bromophenyl)-3-{(tert-butoxy)carbonylamino}thiophene-2-carboxylate (CAS No. 2680686-63-7) represents an intriguing molecule with significant potential in both medicinal chemistry and synthetic organic chemistry. Its unique structural features make it a valuable candidate for further investigation into its biological activities and applications in drug discovery and development.